Cas no 1608-41-9 (Trans,trans-1,4-Distyrylbenzene)

Technical Introduction: Trans,trans-1,4-Distyrylbenzene Trans,trans-1,4-Distyrylbenzene is a conjugated organic compound characterized by its rigid, linear structure and extended π-electron system. This compound exhibits notable photophysical properties, including strong fluorescence and high quantum yield, making it valuable in optoelectronic applications such as organic light-emitting diodes (OLEDs) and fluorescent sensors. Its thermal and chemical stability further enhance its suitability for use in high-performance materials. The trans,trans-configuration ensures minimal steric hindrance, promoting efficient intermolecular interactions and charge transport. These attributes make it a promising candidate for advanced materials research, particularly in the development of luminescent and semiconducting systems.

Trans,trans-1,4-Distyrylbenzene structure

1608-41-9 structure

Product Name:Trans,trans-1,4-Distyrylbenzene

CAS No:1608-41-9

MF:C₂₂H₁₈

MW:282.378325939178

MDL:MFCD00154950

CID:860120

PubChem ID:253659746

Update Time:2025-06-07

Trans,trans-1,4-Distyrylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,4-Bis(trans-2-phenylethenyl)benzene
- trans,trans-1,4-Distyrylbenzene
- (E,E)-1,4-bis(2-phenylethenyl)benzene
- (E,E)-p-Distyrylbenzene
- 1,4-Bis(trans-2-phenylethenyl)
- 1,4-Bis(trans-styryl)benzene
- 1,4-bis[(E)-2-phenylvinyl]benzene
- 1,4-Bis[(E)-styryl]benzene
- 1,4-di(2-phenylvinyl)benzene
- 4-styrylstilbene
- p-trans,trans-distyrylbenzene
- trans,trans-para-styrylstilbene
- 1,4-distyrylbenzene
- 1,4-Di(trans-beta-styryl)benzene
- 1,4-Bis[(E)-2-phenylethenyl]benzene
- Benzene, 1,4-bis(2-phenylethenyl)-
- Benzene, 1,4-bis[(1E)-2-phenylethenyl]-
- 1,4-Bis((E)-styryl)benzene
- 4-[(E)-Styryl]-cis-stilbene
- IJAAWBHHXIWAHM-PHEQNACWSA-N
- trans-4-beta-Styryl-trans stilbene
- STK213621
- benzene, 1,4-bis[(E)-2-phenylethenyl
- CS-0170454
- 1,4-Di((E)-styryl)benzene
- 1,4-Bis(trans-2-phenylethenyl)benzene,97%
- D4299
- SR-01000393973-1
- (E,E)-1,4-Distyrylbenzene
- AS-64054
- InChI=1/C22H18/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H/b13-11+,14-12
- SR-01000393973
- 1608-30-6
- DB-210639
- C22H18
- AKOS001572673
- benzene, 1,4-bis[(E)-2-phenylethenyl]-
- MFCD00154950
- 1608-41-9
- T70361
- 1,4-bis[(1E)-2-phenylethenyl]benzene
- Trans,trans-1,4-Distyrylbenzene
- MDL： MFCD00154950
- Inchi： 1S/C22H18/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H/b13-11+,14-12+
- InChI Key： IJAAWBHHXIWAHM-PHEQNACWSA-N
- SMILES： C1(/C=C/C2C=CC=CC=2)C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 282.14100
Monoisotopic Mass: 282.140850574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 266°C(lit.)
Boiling Point: 443.6±30.0 °C at 760 mmHg
Flash Point: 217.7±18.7 °C
PSA: 0.00000
LogP: 6.02740
λmax: 356(Benzene)(lit.)
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Trans,trans-1,4-Distyrylbenzene Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： H303+H313+H110
Storage Condition：4° CStore…,-4℃Store…Better

Trans,trans-1,4-Distyrylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088821-5g	trans,trans-1,4-Distyrylbenzene	1608-41-9	95%	5g	522.21 USD	2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X75425-200mg	trans,trans-1,4-Distyrylbenzene	1608-41-9	98%	200mg	¥678.0	2023-09-05
TRC	D496523-10mg	Trans,trans-1,4-Distyrylbenzene	1608-41-9		10mg	$ 50.00	2022-06-05
TRC	D496523-50mg	Trans,trans-1,4-Distyrylbenzene	1608-41-9		50mg	$ 95.00	2022-06-05
TRC	D496523-100mg	Trans,trans-1,4-Distyrylbenzene	1608-41-9		100mg	$ 135.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869896-200mg	trans,trans-1,4-Distyrylbenzene	1608-41-9	98%	200mg	838.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SF014-250mg	Trans,trans-1,4-Distyrylbenzene	1608-41-9	98.0%(GC)	250mg	￥1212.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SF014-100mg	Trans,trans-1,4-Distyrylbenzene	1608-41-9	98.0%(GC)	100mg	￥508.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4299-1G	trans,trans-1,4-Distyrylbenzene	1608-41-9	>98.0%(GC)	1g	¥1650.00	2024-04-17
abcr	AB255885-1 g	1,4-Bis(trans-2-phenylethenyl)benzene, 97%; .	1608-41-9	97%	1g	€248.80	2023-06-22